Cas no 865-54-3 (Vinylsulfur pentafluoride)

• Product Name: Vinylsulfur pentafluoride
• CAS No: 865-54-3
• MF: C₂H₃F₅S
• MW: 154.10223698616
• MDL: MFCD01682924
• CID: 721653
• PubChem ID: 70080
• Update Time: 2025-04-24

Vinylsulfur pentafluoride Chemical and Physical Properties

Names and Identifiers

• Sulfur,ethenylpentafluoro-, (OC-6-21)-
• ethenyl(pentafluoro)-λ⁶-sulfane
• VINYLSULPHURPENTAFLUORIDE
• ethenyl(pentafluoro)-lambda6-sulfane
• Sulfur, ethenylpentafluoro-, (OC-6-21)-
• ethenylpentafluorosulfur
• BRN 1905467
• EN300-2009295
• SCHEMBL816281
• 865-54-3
• Vinylsulfur pentafluoride
• Sulfur, pentafluorovinyl-
• Sulfur, ethenylpentafluoro-
• AKOS006277350
• ethenylpentafluoro-lambda6-sulfane
• DTXSID30235601
• Ethylenesulfur pentafluoride
• MFCD01682924
• Pentafluorovinylsulfur

• MDL： MFCD01682924
• Inchi： 1S/C2H3F5S/c1-2-8(3,4,5,6)7/h2H,1H2
• InChI Key： KYXBJPLAQNYNAJ-UHFFFAOYSA-N
• SMILES： S(C=C)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 153.98756208g/mol
• Monoisotopic Mass: 153.98756208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organosulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds

Additional information on Vinylsulfur pentafluoride

Comprehensive Overview of Sulfur,ethenylpentafluoro-, (OC-6-21)- (CAS No. 865-54-3)

Sulfur,ethenylpentafluoro-, (OC-6-21)- (CAS No. 865-54-3) is a specialized organofluorine compound with unique chemical properties that make it valuable in various industrial and research applications. This compound, characterized by its pentafluoroethyl and ethenyl groups attached to a sulfur center, has garnered attention due to its potential in advanced material science and specialty chemistry. In this article, we delve into its properties, applications, and the latest trends surrounding its use.

The molecular structure of Sulfur,ethenylpentafluoro-, (OC-6-21)- features a sulfur atom bonded to both a pentafluoroethyl group and an ethenyl group, creating a highly reactive and versatile molecule. Its fluorinated nature contributes to its thermal stability and resistance to degradation, making it suitable for high-performance applications. Researchers have explored its use in fluoropolymer synthesis, where its unique reactivity can enhance material properties such as durability and chemical resistance.

One of the most discussed applications of Sulfur,ethenylpentafluoro-, (OC-6-21)- is in the development of advanced coatings. With increasing demand for materials that can withstand extreme environments, this compound has been investigated for its ability to improve the performance of protective coatings in aerospace, automotive, and electronics industries. Its fluorine-rich structure provides excellent hydrophobic and oleophobic properties, which are critical for anti-corrosion and self-cleaning surfaces.

In the field of organic electronics, Sulfur,ethenylpentafluoro-, (OC-6-21)- has shown promise as a building block for semiconducting materials. The compound’s ability to facilitate electron transport while maintaining stability under operational conditions makes it a candidate for next-generation flexible displays and solar cells. Recent studies highlight its potential in improving the efficiency of organic photovoltaics, aligning with the global push for sustainable energy solutions.

The synthesis and handling of Sulfur,ethenylpentafluoro-, (OC-6-21)- require specialized expertise due to its reactive nature. Researchers often employ controlled environments and catalysts to optimize its production. Advances in green chemistry have also spurred interest in developing more sustainable methods for its synthesis, reducing the environmental impact associated with traditional fluorination processes.

Market trends indicate a growing interest in fluorinated compounds like Sulfur,ethenylpentafluoro-, (OC-6-21)-, driven by their expanding applications in high-tech industries. The compound’s role in emerging technologies such as 5G materials and wearable electronics has further boosted its relevance. Companies specializing in specialty chemicals are actively exploring its commercial potential, with patents and research publications reflecting its increasing importance.

For researchers and industry professionals seeking detailed information on Sulfur,ethenylpentafluoro-, (OC-6-21)-, understanding its spectroscopic data and reactivity profiles is essential. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to characterize its properties. Additionally, computational modeling has become a valuable tool for predicting its behavior in complex chemical systems.

In conclusion, Sulfur,ethenylpentafluoro-, (OC-6-21)- (CAS No. 865-54-3) represents a fascinating area of study in modern chemistry. Its unique combination of fluorine and sulfur functionalities opens doors to innovative applications across multiple industries. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in the development of cutting-edge materials and technologies.